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Compound of Interest

Compound Name:
n-Tetradecyl-d29-

trimethylammonium Bromide

Cat. No.: B12308351

Get Quote

Executive Summary & Operational Context
n-Tetradecyl-d29-trimethylammonium bromide (TTAB-d29) is a high-value, deuterated

quaternary ammonium compound (QAC) primarily used in NMR spectroscopy and neutron

scattering studies to mask surfactant signals or probe micellar structures.

While chemically identical to its non-deuterated analog (Myristyltrimethylammonium bromide),

the d29 isotope labeling necessitates a dual-focus disposal strategy:

Economic/Inventory Control: Prevention of accidental loss or "drain disposal" of high-cost

reagents.

Environmental Compliance: Strict adherence to "Zero Discharge" protocols due to high

aquatic toxicity (Category 1).

Critical Directive: Unlike common salts, TTAB-d29 must never be disposed of down the sanitary

sewer. Its stability and toxicity to aquatic microorganisms can disrupt wastewater treatment

plant (WWTP) biological digestors.
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Hazard Profile & Technical Properties
Review this matrix before handling waste containers.

Property Specification Hazard Implications

CAS No. 1119-97-7 (Unlabeled)
Reference for SDS lookup;

treat d29 as parent compound.

Signal Word DANGER High alertness required.

Physical State Hygroscopic White Powder
Inhalation hazard; cakes upon

moisture exposure.

GHS Class Aquatic Acute 1 (H400) Zero drain disposal tolerance.

Health Hazard Skin Irrit. 2; Eye Dam. 1

Causes serious eye damage;

irreversible corneal opacity

possible.

Incompatibility Anionic Surfactants, Oxidizers
Mixing with SDS/SLS causes

immediate precipitation (clogs).

Pre-Disposal: Segregation & Compatibility
Effective disposal begins at the bench. You must segregate TTAB-d29 waste streams to

prevent dangerous cross-reactions and regulatory fines.

The "Anionic Incompatibility" Rule
Expert Insight: The most common operational failure with QAC waste is mixing it with anionic

surfactant waste (e.g., Sodium Dodecyl Sulfate - SDS).

Mechanism: The cationic head (

) of TTAB binds strongly to the anionic head (

) of SDS.

Result: Formation of a sticky, hydrophobic, insoluble precipitate (catanionic solid).
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Consequence: This sludge clogs waste carboys and requires expensive manual remediation.

Action:ALWAYS designate a separate waste stream for Cationic Surfactants if your lab also

uses Anionic detergents.

Waste Stream Classification
Waste Form Solvent / Matrix Classification Tag

Solid Pure Substance / Spills Hazardous Waste Solid - Toxic

Liquid A
Water /

/ Buffers

Non-Halogenated Organic

Waste (Note 1)

Liquid B
Chloroform (

) / DCM
Halogenated Organic Waste

Liquid C Methanol / Ethanol Flammable / Solvent Waste

(Note 1: Even though TTAB contains Bromide, aqueous solutions are typically classified as

Non-Halogenated unless the local facility counts the counter-ion. Check local EHS protocols,

but "Aqueous Toxic" is the standard stream.)

Step-by-Step Disposal Workflows
Protocol A: Solid Waste (Pure Compound)
Use for: Expired reagents, spill cleanup residues, and heavily contaminated solids.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but risks breakage.[1]

Labeling: Affix a hazardous waste label immediately.

Constituents: "n-Tetradecyl-trimethylammonium bromide (d29)".

Hazard Checkbox: Toxic, Irritant.[2]
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Transfer: Transfer solid using a plastic spatula. Avoid metal tools if possible to prevent

scratching container surfaces where QACs can adsorb.

Seal: Screw cap tight and tape over the seal if storing for >1 week (hygroscopic nature can

seize the cap).

Protocol B: Liquid Waste (Solutions & NMR Samples)
Use for: NMR tube contents, micellar solutions.

Identify Solvent: Determine if the carrier solvent is Halogenated (

) or Non-Halogenated (

, MeOD).

Pre-Rinse Check: Ensure the receiving carboy does not contain anionic waste (soap

residue).

Decant: Pour liquid into the appropriate carboy.

NMR Tube Management:

Do not throw full NMR tubes into sharps containers.

Decant the liquid first.

Rinse the tube with Methanol (collect rinsate as waste).

Dispose of the empty tube in "Laboratory Glass" or "Sharps" bin.

Protocol C: Decontamination (The "Sticky Glass"
Problem)
QACs adsorb strongly to negatively charged glass surfaces (silica), making them difficult to

remove with water alone.

The "Strip-Wash" Technique:
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Initial Rinse: Rinse glassware with Ethanol or Methanol (QACs are highly soluble in

alcohols). Collect this as solvent waste.

Acid Wash (Optional): For trace analysis removal, soak in 1M HCl for 1 hour. The

competes with the QAC for surface binding sites.

Final Rinse: Triple rinse with deionized water.

Validation: Perform a "Foam Test." Shake the final rinse water; if stable foam persists >10

seconds, residual surfactant remains. Repeat alcohol wash.

Visual Decision Matrix
The following logic flow ensures the correct waste stream selection.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12308351?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CRITICAL WARNING

Start: TTAB-d29 Waste

Physical State?

Solid / Powder

Powder/Spill

Liquid / Solution

NMR Tube/Stock

DISPOSE: Solid Hazardous Waste
(Tag: Toxic/Irritant) Identify Solvent

Halogenated Solvent
(e.g., Chloroform, DCM)

Contains Cl/Br/F

Non-Halogenated
(e.g., Water, MeOH, EtOH)

No Halogens

DISPOSE: Halogenated Waste Stream DISPOSE: Non-Halogenated/Aqueous Stream
(WARNING: NO ANIONIC SURFACTANTS)

Click to download full resolution via product page

Figure 1: Decision tree for segregating TTAB-d29 waste based on physical state and solvent

carrier.

Emergency Procedures
Accidental Spills (Solid)
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PPE: Wear Nitrile gloves, safety goggles, and a lab coat. (Respiratory protection

recommended if powder is fine/dusty).

Containment: Do not dry sweep (creates dust). Cover with a damp paper towel to suppress

dust.

Cleanup: Scoop material into the Solid Waste container.

Surface Decon: Wipe area with 70% Ethanol, then water.

Accidental Exposure[3]
Eye Contact: Immediately flush with water for 15 minutes.[3] Seek medical attention

immediately (Risk of corneal damage).

Skin Contact: Wash with soap and water.[4] If irritation persists, seek medical advice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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